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Compound of Interest

1-(4-Chloro-3-
Compound Name:
hydroxyphenyl)ethanone

CAS No.: 61124-56-9

Cat. No.: B1601679

Get Quote

Part 1: Operational Safety & Immediate Action[1]

STOP: Read Before Handling. 1-(4-Chloro-3-hydroxyphenyl)ethanone (also known as 4'-
Chloro-3'-hydroxyacetophenone) is a halogenated phenolic compound.[1][2] While it may
appear as a benign solid, its disposal requires strict adherence to halogenated waste protocols
to prevent the formation of toxic combustion byproducts (dioxins/furans) during incineration and

to protect aquatic ecosystems.

Emergency Safety Profile
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Parameter Status Critical Action

Irritant (Skin/Eye/Resp).[1]

GHS Classification WARNING _ o
Aquatic Toxicity.
) NEVER pour down the drain.
Waste Stream Halogenated Organic o
NEVER mix with general trash.
o o Segregate from nitric acid,
Incompatibility Oxidizers, Strong Bases ]
perchlorates, and hydroxides.
] ) Emits toxic Hydrogen Chloride
Fire Hazard Combustible

(HCI) gas upon burning.[1]

Part 2: Technical Chemical Profile

Understanding the physicochemical properties is the foundation of a self-validating disposal
strategy.[1] The presence of both a phenolic hydroxyl group and a chlorine atom on the
aromatic ring dictates the disposal route.

Property Data Relevance to Disposal

) 1-(4-Chloro-3- Primary identifier for waste
Chemical Name _
hydroxyphenyl)ethanone manifests.

Required for regulatory

CAS Number 6342-64-9 (Typical isomer) ]
tracking (EPA/RCRA).[1]
Molecular Weight 170.59 g/mol -
) ) Requires solid waste
Physical State Solid (Powder/Crystals) ) .
containers unless dissolved.[1]
o ) Weakly acidic.[1] Reacts with
Acidity (pKa) ~7.5 - 8.5 (Predicted)
bases to form salts.[1]
- ) Dictates "Liquid Waste" solvent
Solubility Soluble in Methanol, DMSO o
compatibility.
) High. Mandates incineration
Halogen Content ~20.8% Chlorine by mass

with flue gas scrubbing.
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Part 3: Disposal Protocol & Logic
The Scientific Rationale (Why this way?)

As a Senior Scientist, | cannot stress this enough: The chlorine atom is the deciding factor.

o Combustion Chemistry: If you dispose of this in a standard "Non-Halogenated" solvent
stream, it may be sent to a fuel-blending facility that burns waste for energy recovery without
adequate acid gas scrubbers.[1] Burning chlorinated aromatics without scrubbers releases
Hydrogen Chloride (HCI) gas (acid rain precursor) and can catalyze the formation of
polychlorinated dibenzodioxins (PCDDs), which are persistent environmental pollutants [1].

[1]

» Aquatic Toxicity: Phenolic compounds are acutely toxic to aquatic life.[1] Even small amounts

entering the water table (via sink disposal) can disrupt local ecosystems.[1] The "Log P"
(partition coefficient) suggests it can bioaccumulate [2].[1]

Step-by-Step Disposal Workflow
Scenario A: Pure Solid Waste

Used for: Expired shelf stock, contaminated weighing paper, spill cleanup residues.[1]

» Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar.[1] Glass is
acceptable but poses a breakage risk.[1]

e Segregation: Label the container explicitly as "SOLID WASTE - HALOGENATED
ORGANICS."[1]

o Chemical Treatment: No pre-treatment required.[1] Do not dissolve unnecessarily; keep
volume low.

e Manifesting: List the full chemical name. Do not use abbreviations like "CIl-Phenol deriv."

Scenario B: Liquid Waste (Reaction Mixtures/Mother Liquors)

Used for: HPLC waste, reaction byproducts dissolved in solvents.[1]

e Solvent Assessment:
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o If dissolved in Dichloromethane (DCM) or Chloroform: Pour directly into the
"HALOGENATED SOLVENT" carboy.[1]

o If dissolved in Methanol or Acetone: Even though the solvent is non-halogenated, the
solute (our compound) renders the entire mixture halogenated. You MUST pour this into
the "HALOGENATED SOLVENT" carboy.

e pH Check: If the solution is aqueous or biphasic, check pH. If pH > 10, neutralize with dilute
sulfuric acid to pH 6-8 before combining with organic solvents to prevent heat generation or
polymerization in the drum.[1]

o Cap & Tag: Ensure the carboy is vented (if required by site policy) or tightly capped.[1]
Update the waste tag immediately with the estimated concentration.

Visual Decision Tree

The following diagram illustrates the critical decision nodes for disposing of 1-(4-Chloro-3-
hydroxyphenyl)ethanone.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-Fluoro-3-hydroxyphenyl_ethanone
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-Fluoro-3-hydroxyphenyl_ethanone
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-Fluoro-3-hydroxyphenyl_ethanone
https://www.benchchem.com/product/b1601679/docs?utm_src=pdf-body#1-4-chloro-3-hydroxyphenyl-ethanone-proper-disposal-handling-guide-1
https://www.benchchem.com/product/b1601679/docs?utm_src=pdf-body#1-4-chloro-3-hydroxyphenyl-ethanone-proper-disposal-handling-guide-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601679?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Start: Waste Generation

1-(4-Chloro-3-hydroxyphenyl)ethanone

Is the waste Solid or Liquid?

Solid Liquid

Solid Waste

(Powder, contaminated gloves) Lig i@

Is the solvent
Halogenated?

Place in Wide-Mouth

HDPE Container

Solvent is Non-Halogenated
(e.g., MeOH, Acetone)

Solvent is Halogenated
(e.g., DCM, Chloroform)

CRITICAL RULE:
Solute renders entire
mixture HALOGENATED

Label: 'SOLID WASTE -
HALOGENATED ORGANIC'

Combine in Carboy:
'HALOGENATED SOLVENTS'

Endpoint: High-Temp Incineration
(w/ Acid Scrubbers)

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating halogenated phenolic waste to ensure proper
downstream incineration.

Part 4: Regulatory Compliance (US/EU Context)
US EPA (RCRA)[1]

e Waste Identification: This compound is not typically a "P" or "U" listed waste by specific
name.[1] However, the generator must determine if it exhibits toxicity characteristics.

e Best Practice: Manage as Hazardous Waste.[1][3]

» Halogen Rule: Under the "Rebuttable Presumption” (40 CFR 279.10), used oils/solvents
containing >1,000 ppm total halogens are presumed hazardous.[1] Since this compound is
~20% chlorine (200,000 ppm), any mixture with it will likely trigger this threshold [3].[1]

Spill Response Procedures

If a spill occurs in the lab:

o PPE: Wear nitrile gloves, lab coat, and safety goggles.[1] If dust is present, use an N95 or
P100 respirator.[1]

o Containment: Do not sweep dry dust (risk of inhalation).[1] Cover with a wet paper towel or
use an inert absorbent (vermiculite).[1]

o Cleanup: Scoop material into the Solid Halogenated Waste container.

o Decontamination: Wipe the surface with a mild soap solution.[1] Do not use bleach (sodium
hypochlorite); mixing bleach with phenols can generate toxic chlorophenol vapors [4].[1]

References

o United Nations Environment Programme (UNEP).Guidelines on Best Available Techniques
and Provisional Guidance on Best Environmental Practices relevant to Article 5 and Annex C
of the Stockholm Convention on Persistent Organic Pollutants. (Focus on waste incinerators
and formation of PCDD/PCDF from halogenated sources).[1]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-Fluoro-3-hydroxyphenyl_ethanone
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-Fluoro-3-hydroxyphenyl_ethanone
https://datasheets.scbt.com/sc-239001.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-Fluoro-3-hydroxyphenyl_ethanone
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-Fluoro-3-hydroxyphenyl_ethanone
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-Fluoro-3-hydroxyphenyl_ethanone
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-Fluoro-3-hydroxyphenyl_ethanone
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-Fluoro-3-hydroxyphenyl_ethanone
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-Fluoro-3-hydroxyphenyl_ethanone
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-Fluoro-3-hydroxyphenyl_ethanone
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-Fluoro-3-hydroxyphenyl_ethanone
https://pubchem.ncbi.nlm.nih.gov/compound/1-_4-Fluoro-3-hydroxyphenyl_ethanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601679?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

e PubChem.1-(4-Chloro-3-hydroxyphenyl)ethanone Compound Summary (Safety &
Hazards). National Library of Medicine.[1]

» U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Orientation Manual: Hazardous Waste Identification.[1] (Regarding Halogenated
Solvent listings and characteristics).

» Bretherick, L.Bretherick's Handbook of Reactive Chemical Hazards.[1] (Section on Phenol
and Hypochlorite incompatibility).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. Removal and detoxification of pentahalogenated phenols using a photocatalytically
induced enzymatic process - PMC [pmc.ncbi.nim.nih.gov]
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¢ To cite this document: BenchChem. [1-(4-Chloro-3-hydroxyphenyl)ethanone: Proper
Disposal & Handling Guide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1601679/docs#1-4-chloro-3-hydroxyphenyl-
ethanone-proper-disposal-handling-guide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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